Cas no 1623886-92-9 (N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide)

• Product Name: N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide
• CAS No: 1623886-92-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6224130
• PubChem ID: 78830399
• Update Time: 2025-07-25

N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6646879
• N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide
• Z203428852
• AKOS017169895
• 1623886-92-9

• Inchi： 1S/C13H16N2O3/c1-17-8-10-4-5-11(18-10)12(16)15-13(9-14)6-2-3-7-13/h4-5H,2-3,6-8H2,1H3,(H,15,16)
• InChI Key： NVWVGBLQRZWTRD-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.3Ų

Additional information on N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide (CAS No. 1623886-92-9)

The compound N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide (CAS No. 1623886-92-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the furan-2-carboxamide backbone and the 1-cyanocyclopentyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its compatibility with modern synthetic methodologies like cross-coupling reactions and click chemistry.

In recent years, the demand for heterocyclic compounds such as furan derivatives has surged due to their versatility in drug discovery. The methoxymethyl group in this molecule enhances its solubility and bioavailability, addressing a common challenge in medicinal chemistry. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in small-molecule therapeutics. Additionally, the cyanocyclopentyl fragment introduces steric and electronic effects that can modulate target binding, a feature highly sought after in kinase inhibitor design.

From an industrial perspective, N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste generation, researchers are exploring eco-friendly routes to synthesize such compounds. Topics like catalytic hydrogenation and biocatalysis frequently appear in literature searches related to this molecule, reflecting the broader shift toward environmentally benign processes.

The compound’s CAS No. 1623886-92-9 serves as a critical identifier in patent filings and regulatory documents, emphasizing its commercial relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, which are paramount for quality control in large-scale production. These aspects resonate with professionals searching for high-purity intermediates or reference standards in chemical databases.

Another hot topic linked to this molecule is its role in fragment-based drug discovery (FBDD). The furan-2-carboxamide scaffold is known to interact with diverse biological targets, making it a valuable fragment for screening campaigns. Computational tools like molecular docking and QSAR modeling are often used to predict its binding modes, a subject of frequent queries in AI-driven drug development platforms.

In summary, N-(1-cyanocyclopentyl)-5-(methoxymethyl)furan-2-carboxamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional group diversity position it at the intersection of cutting-edge research and industrial innovation, making it a recurring keyword in scientific literature and patent landscapes.